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Compound of Interest
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Compound Name:
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Cat. No.: B1347178

Technical Guide: Methyl 2-cyano-3,3-
di(methylthio)acrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-cyano-3,3-di(methylthio)acrylate is a functionalized acrylate with potential
applications in organic synthesis and materials science. Its unique structure, incorporating a
cyano group, an acrylate moiety, and two methylthio groups, makes it a versatile building block
for the synthesis of more complex molecules, including heterocyclic compounds. This technical
guide provides a comprehensive overview of its known physical and chemical properties, a
generalized synthesis protocol, and its reactivity.

Chemical Structure and Properties

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source
CAS Number 3490-92-4 [1]
Molecular Formula C7H9NO:2S2 [1]
Molecular Weight 203.28 g/mol [1]
methyl 2-cyano-3,3-
IUPAC Name bis(methylsulfanyl)prop-2- [2]
enoate
Table 2: Computed Physical and Chemical Properties

Property Value Source
XLogP3-AA 1.5 (2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

C)(;untg p > 12l
Rotatable Bond Count 4 [2]
Exact Mass 203.00747 g/mol [2]
Monoisotopic Mass 203.00747 g/mol [2]
Topological Polar Surface Area  84.6 A2 [2]
Heavy Atom Count 12 [2]
Formal Charge 0 [2]
Complexity 289 [2]

Note: The physical properties listed in Table 2 are computationally derived and have not been
experimentally verified in the available literature.[2]

Experimental Data
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Physical State and Solubility

Experimentally verified data on the melting point, boiling point, and solubility of Methyl 2-
cyano-3,3-di(methylthio)acrylate are not readily available in the reviewed literature. However,
the ethyl ester analog, Ethyl 2-cyano-3,3-bis(methylthio)acrylate (CAS 17823-58-4), is a solid
with a reported melting point of 58 °C.[3] This suggests that the methyl ester is also likely a
solid at room temperature.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for
Methyl 2-cyano-3,3-di(methylthio)acrylate is not publicly available. Commercial suppliers
may offer spectral data upon request.[4] For reference, spectral data for the analogous ethyl
ester is available and can be used for comparative analysis.[5][6]

Synthesis and Reactivity
General Synthesis Protocol

A specific, detailed experimental protocol for the synthesis of Methyl 2-cyano-3,3-
di(methylthio)acrylate is not explicitly described in the surveyed literature. However, a general
and common method for the synthesis of related ketene dithioacetals involves a three-step
one-pot reaction starting from a compound with an active methylene group, carbon disulfide,
and an alkylating agent. For the synthesis of the target molecule, the probable precursors are
methyl cyanoacetate, carbon disulfide, and a methylating agent like methyl iodide or dimethyl
sulfate.

Disclaimer: The following protocol is a generalized procedure based on the synthesis of
analogous compounds and has not been specifically verified for Methyl 2-cyano-3,3-
di(methylthio)acrylate.

Reaction Scheme:
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Methylating Agent (e.g., Methyl lodide)

Base (e.g., NaH, K2CO3)
in an inert solvent (e.g., THF, DMF)

Methyl Cyanoacetate + Carbon Disulfide + Base Intermediate Dithiolate Salt + Methylating Agent -

Click to download full resolution via product page

A generalized synthetic workflow for Methyl 2-cyano-3,3-di(methylthio)acrylate.

Step-by-Step Procedure (Generalized):

o Formation of the Dithiolate Salt: To a solution of methyl cyanoacetate in a suitable inert
solvent (e.g., anhydrous THF or DMF), a strong base (e.g., sodium hydride or potassium
carbonate) is added portion-wise at a controlled temperature (typically 0 °C to room
temperature). After the deprotonation is complete, carbon disulfide is added dropwise to the
reaction mixture, leading to the formation of the intermediate dithiolate salt.

» Alkylation: A methylating agent, such as methyl iodide or dimethyl sulfate, is then added to
the solution containing the dithiolate salt. The reaction is typically stirred at room temperature
or slightly elevated temperatures until the alkylation is complete, which can be monitored by
thin-layer chromatography (TLC).

o Work-up and Purification: Upon completion, the reaction mixture is quenched with water and
extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers
are washed with brine, dried over an anhydrous salt (e.g., Na2SOa), and concentrated under
reduced pressure. The crude product can then be purified by recrystallization or column
chromatography to yield the pure Methyl 2-cyano-3,3-di(methylthio)acrylate.

Chemical Reactivity

The primary reactivity of Methyl 2-cyano-3,3-di(methylthio)acrylate documented in the
literature is its use as a precursor in the synthesis of heterocyclic compounds. For instance, it
reacts with N-arylbenzamidrazones to yield mercapto pyrazole derivatives.[7][8][9] This
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reaction highlights the electrophilic nature of the double bond and the utility of the methylthio
groups as leaving groups in cyclization reactions.

Signaling Pathways and Biological Activity

There is no information available in the public domain regarding any signaling pathways
modulated by Methyl 2-cyano-3,3-di(methylthio)acrylate or its direct application in drug
development. Its relevance to the pharmaceutical industry is primarily as a versatile synthon for
the creation of novel chemical entities that may possess biological activity.

Safety Information

Based on aggregated GHS information from multiple sources, this compound is classified with
the following hazards:

o Acute Toxicity (Oral, Dermal, Inhalation): May be harmful or toxic if swallowed, in contact with
skin, or if inhaled.[2]

o Skin and Eye Irritation: May cause skin and serious eye irritation.[2]

It is imperative to handle this chemical with appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, in a well-ventilated area or a fume hood. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[4]

Conclusion

Methyl 2-cyano-3,3-di(methylthio)acrylate is a valuable chemical intermediate with
established utility in the synthesis of heterocyclic compounds. While comprehensive
experimental data on its physical properties and detailed synthesis protocols are not widely
published, its chemical identity and computed properties are well-defined. Further research into
the experimental characterization and exploration of its reactivity could expand its applications
in organic synthesis and potentially in the development of novel materials and therapeutic
agents. Researchers working with this compound should exercise appropriate caution as
outlined in its safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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